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Compound of Interest

1-Benzyl-2,4,5-tribromo-1H-
Compound Name: o
imidazole

cat. No.: B1350188

Technical Dossier: 1-Benzyl-2,4,5-tribromo-1H-
Imidazole

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data and generalized experimental
methodologies relevant to the characterization of 1-Benzyl-2,4,5-tribromo-1H-imidazole.

Physicochemical Properties

The fundamental molecular properties of 1-Benzyl-2,4,5-tribromo-1H-imidazole have been
determined and are summarized below. These data are critical for experimental design, dosage
calculations, and analytical characterization.

Property Value
Molecular Formula C10H7BrsNz[1]
Molecular Weight 394.89 g/mol [1][2]

Logical Relationship of Compound Properties
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The identity of a chemical compound, established by its name and structure, directly informs its
derivative properties such as molecular formula and weight. This logical flow is essential for
chemical informatics and substance registration.

Compound Identity

1-Benzyl-2,4,5-tribromo-1H-imidazole

Derived Properties

Molecular Formula Molecular Weight
(C10H7BrsN2) (394.89 g/mol)

Click to download full resolution via product page

Caption: Logical derivation of molecular properties from compound identity.

Standard Experimental Protocols

The determination of the molecular formula and weight for a novel or synthesized compound
like 1-Benzyl-2,4,5-tribromo-1H-imidazole relies on standard, high-precision analytical
techniques. The generalized protocols for these determinations are outlined below.

3.1. Determination of Molecular Formula via High-Resolution Mass Spectrometry (HRMS)

This method provides an extremely accurate mass measurement, which is then used to deduce
the elemental composition.

o Sample Preparation: A dilute solution of the analyte is prepared in a suitable volatile solvent
(e.g., methanol, acetonitrile). An internal standard may be added for mass calibration.
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 Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF, or FT-ICR)
equipped with an appropriate ionization source (e.g., Electrospray lonization - ESI) is used.

e Analysis:

o The instrument is calibrated using a known standard to ensure high mass accuracy (< 5
ppm).

o The sample solution is infused or injected into the ion source, where molecules are
ionized, typically forming protonated molecules [M+H]*.

o The mass-to-charge ratio (m/z) of the ionized molecule is measured with high precision.

o Data Processing: The exact mass obtained is processed by software that generates a list of
possible elemental formulas (C, H, Br, N) that fall within the measured mass accuracy. The
most chemically plausible formula is selected, often guided by other data such as isotopic
peak patterns, which are distinctive for bromine-containing compounds.

3.2. Verification via Elemental Analysis

This technique determines the percentage composition of carbon, hydrogen, and nitrogen,
which is then used to confirm the empirical formula derived from HRMS.

o Sample Preparation: A small, precisely weighed amount of the dry, pure compound (typically
1-3 mg) is placed into a tin or silver capsule.

e Instrumentation: A CHN Elemental Analyzer is used. The instrument combusts the sample at
high temperatures (=900°C) in a stream of oxygen.

e Analysis:
o Combustion converts the sample into gaseous products: CO2, H20, and N-.
o These gases are separated by a chromatographic column.

o The amount of each gas is quantified using a thermal conductivity detector.
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o Data Processing: The instrument's software calculates the mass percentages of C, H, and N
in the original sample. These experimental percentages are compared to the theoretical
percentages calculated from the proposed molecular formula (C10H7BrsNz) to confirm its
validity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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